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Compound of Interest

Compound Name: 2,3-Norbornanedicarboxylic Acid

Cat. No.: B1630611

An In-Depth Technical Guide to the Spectroscopic Characterization of 2,3-
Norbornanedicarboxylic Acid

Introduction

2,3-Norbornanedicarboxylic acid, a saturated bicyclic compound with the chemical formula
CoH1204, represents a foundational structure in medicinal and materials chemistry.[1] Its rigid
bicyclo[2.2.1]heptane framework provides a unique three-dimensional scaffold that is
invaluable for the synthesis of complex molecular architectures, including polymers and active
pharmaceutical ingredients. The stereochemical arrangement of the two carboxylic acid groups
—which can exist as endo, exo, cis, or trans isomers—profoundly influences the molecule's
physical properties and biological activity.

Accurate and unambiguous structural confirmation is paramount for any research or
development involving this molecule. Spectroscopic analysis is the cornerstone of this
characterization, providing detailed insights into the molecular framework, functional groups,
and stereochemistry. This guide offers a comprehensive exploration of the core spectroscopic
technigues—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass
Spectrometry (MS)—as they apply to 2,3-Norbornanedicarboxylic Acid. It is designed for
researchers, scientists, and drug development professionals, providing not only reference data
but also the causal reasoning behind experimental choices and data interpretation.

Molecular Structure and Stereoisomerism
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The IUPAC name for the parent structure is bicyclo[2.2.1]heptane-2,3-dicarboxylic acid.[1] The
numbering of the carbon skeleton is crucial for spectral assignment. The stereochemistry of the
substituents at C2 and C3 dictates the overall shape of the molecule and is a key focus of
spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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